Cas no 877142-68-2 (Benzothiazole,6-(methoxymethyl)-)

• Product Name: Benzothiazole,6-(methoxymethyl)-
• CAS No: 877142-68-2
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 710045
• Update Time: 2024-01-31

Benzothiazole,6-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-(methoxymethyl)-
• Benzothiazole, 6-(methoxymethyl)- (9CI)

• Inchi： 1S/C9H9NOS/c1-11-5-7-2-3-8-9(4-7)12-6-10-8/h2-4,6H,5H2,1H3
• InChI Key： OUWHGSPUFIVITH-UHFFFAOYSA-N
• SMILES： S1C2=CC(COC)=CC=C2N=C1

Computed Properties

• Exact Mass: 179.04
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4A^2